N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(2-methoxyphenyl)-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C16H23N3O3/c1-18(2)16(21)19-10-8-12(9-11-19)15(20)17-13-6-4-5-7-14(13)22-3/h4-7,12H,8-11H2,1-3H3,(H,17,20)
• InChI Key: VBMHMBHIGHAXHC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide, also known as MPDC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPDC belongs to the class of piperidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin and dopamine. It has also been found to inhibit the reuptake of these neurotransmitters, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and anxiety in animal models, making it a potential treatment for these conditions. It has also been found to have antidepressant properties, suggesting that it may be useful in the treatment of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide in lab experiments is its high potency and selectivity. It has been found to be effective at low doses, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide. One area of interest is the development of new drugs based on the structure of this compound. Another area of research is the study of its potential applications in the treatment of other medical conditions such as epilepsy and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its long-term effects.

Synthesis Methods

The synthesis of N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide involves the reaction of 2-methoxybenzoyl chloride with N,N-dimethylpiperidine in the presence of a base such as triethylamine. This reaction leads to the formation of this compound as a white solid with a melting point of 126-128°C.

Scientific Research Applications

N~4~-(2-methoxyphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been studied for its potential applications in the treatment of various medical conditions such as neuropathic pain, depression, and anxiety. It has been found to exhibit significant analgesic and anxiolytic properties, making it a promising candidate for the development of new drugs.